molecular formula C15H16N2O B8454500 4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine

4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine

Cat. No. B8454500
M. Wt: 240.30 g/mol
InChI Key: PPLRJKBYCMHMOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Benzyl-2,3,4,5-tetrahydropyrido[3,2-f][1,4]oxazepine

Molecular Formula

C15H16N2O

Molecular Weight

240.30 g/mol

IUPAC Name

4-benzyl-3,5-dihydro-2H-pyrido[3,2-f][1,4]oxazepine

InChI

InChI=1S/C15H16N2O/c1-2-5-13(6-3-1)11-17-9-10-18-15-14(12-17)7-4-8-16-15/h1-8H,9-12H2

InChI Key

PPLRJKBYCMHMOT-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(CN1CC3=CC=CC=C3)C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a suspension of sodium hydride (60% in oil, 1.99 g) in THF (30 ml) was added a solution of the compound (6.90 g) obtained in step 2 in THF (20 mL) at 0° C., and the mixture was stirred at 90° C. for 1 hr. The reaction mixture was cooled to 10° C., and poured into water, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated aqueous ammonium chloride solution and brine, and concentrated. The residue was purified by silica gel column chromatography (solvent gradient; 10→66% ethyl acetate/hexane) to give the title compound (4.51 g, 75%) as a pale-yellow oil.
Quantity
1.99 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
6.9 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
75%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.